Cefuroxime Axetil Impurity C
Cefuroxime Axetil Impurity C
Brand Name:
Vulcanchem
CAS No.:
76598-06-6
VCID:
VC0114855
InChI:
InChI=1S/C18H15Cl3N4O9S/c1-32-24-9(8-3-2-4-33-8)12(26)22-10-13(27)25-11(15(28)29)7(6-35-14(10)25)5-34-17(31)23-16(30)18(19,20)21/h2-4,10,14H,5-6H2,1H3,(H,22,26)(H,28,29)(H,23,30,31)/b24-9-/t10-,14-/m1/s1
SMILES:
CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(=C(CS3)COC(=O)NC(=O)C(Cl)(Cl)Cl)C(=O)O
Molecular Formula:
C18H15Cl3N4O9S
Molecular Weight:
569.747
Cefuroxime Axetil Impurity C
CAS No.: 76598-06-6
Reference Standards
VCID: VC0114855
Molecular Formula: C18H15Cl3N4O9S
Molecular Weight: 569.747
| CAS No. | 76598-06-6 |
|---|---|
| Product Name | Cefuroxime Axetil Impurity C |
| Molecular Formula | C18H15Cl3N4O9S |
| Molecular Weight | 569.747 |
| IUPAC Name | (6R,7R)-7-[[(2Z)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-[(2,2,2-trichloroacetyl)carbamoyloxymethyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C18H15Cl3N4O9S/c1-32-24-9(8-3-2-4-33-8)12(26)22-10-13(27)25-11(15(28)29)7(6-35-14(10)25)5-34-17(31)23-16(30)18(19,20)21/h2-4,10,14H,5-6H2,1H3,(H,22,26)(H,28,29)(H,23,30,31)/b24-9-/t10-,14-/m1/s1 |
| Standard InChIKey | BGPGYDOAMAGXIO-HOYKSXRLSA-N |
| SMILES | CON=C(C1=CC=CO1)C(=O)NC2C3N(C2=O)C(=C(CS3)COC(=O)NC(=O)C(Cl)(Cl)Cl)C(=O)O |
| Synonyms | [6R-[6α,7β(Z)]]-7-[[2-Furanyl(methoxyimino)acetyl]amino]-8-oxo-3-[[[[(trichloroacetyl)amino]carbonyl]oxy]methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid; |
| PubChem Compound | 71587280 |
| Last Modified | Nov 11 2021 |
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